![molecular formula C18H25N3O3 B2674976 N1-cyclopropyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide CAS No. 954026-68-7](/img/structure/B2674976.png)
N1-cyclopropyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide
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Description
N1-cyclopropyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide is a useful research compound. Its molecular formula is C18H25N3O3 and its molecular weight is 331.416. The purity is usually 95%.
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Scientific Research Applications
Polyamine Analogue-Induced Programmed Cell Death
Research has identified compounds with cyclopropyl groups, such as N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm), as a new class of antitumor agents. These compounds demonstrate selective cytotoxic activity by inducing programmed cell death (PCD) through the superinduction of the polyamine catabolic enzyme spermidine/spermine N1-acetyltransferase (SSAT) in sensitive cell types. This process suggests that H2O2 production by polyamine oxidase (PAO) plays a critical role in the cytotoxicity of these compounds, offering a potential mechanism for their antineoplastic effects (Ha, Woster, Yager, & Casero, 1997).
Novel Synthetic Approaches to Oxalamides
A novel synthetic methodology has been developed for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, starting from 3-(2-nitroaryl)oxirane-2-carboxamides. This process involves classical Meinwald rearrangement and a new rearrangement sequence, providing a straightforward and high-yielding route to both anthranilic acid derivatives and oxalamides (Mamedov, Mamedova, Khikmatova, Mironova, Krivolapov, Bazanova, Chachkov, Katsyuba, Rizvanov, & Latypov, 2016).
Cyclopropyl Amines Difunctionalization
A study reported the 1,3-difunctionalization of cyclopropylamines utilizing N-Iodosuccinimide (NIS) or in situ generated cyanogen iodide (ICN) as electrophilic iodinating reagents. This process highlights the capability of cyclopropylamines to act as π nucleophiles in a two-electron SN2-like ring-opening pathway, offering a versatile method for the synthesis of functionally diverse cyclopropane derivatives (Wang & Zheng, 2019).
Oxalamide-Based Carbene Reactivity
Another study investigated the reactivity of oxalamide-based carbenes, revealing that treatment with styrene or methylacrylate leads to cyclopropanation products. This research provides insights into the reactivity and potential applications of oxalamide-based carbenes in organometallic chemistry and catalysis (Braun, Frank, & Ganter, 2012).
Properties
IUPAC Name |
N'-cyclopropyl-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O3/c22-17(18(23)20-15-7-8-15)19-9-4-10-21-11-12-24-16(13-21)14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFFNNRKRYHJJIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C(=O)NCCCN2CCOC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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